Cas no 1804797-67-8 (5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804797-67-8
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4831585
• Update Time: 2025-09-28

5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-1-4-2-13-5(3-14)6(15)7(4)16-8(10,11)12/h2-3,15H,1H2
• SMILES： BrCC1=CN=C(C=O)C(=C1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804797-67-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1804797-67-8, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, including a bromomethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine ring, make it a valuable intermediate for the synthesis of various bioactive molecules. This compound has found extensive applications in the development of drugs targeting diverse therapeutic areas, particularly in oncology and central nervous system disorders.

The< strong> bromomethyl moiety in this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This reactivity allows for the introduction of various pharmacophores, enabling the rapid construction of complex molecular architectures. The< strong> hydroxyl group and the< strong> trifluoromethoxy group further enhance the compound's utility by providing additional sites for chemical modification and by influencing its electronic properties, respectively.

In recent years, there has been a surge in interest regarding fluorinated compounds in drug discovery due to their favorable pharmacokinetic properties and improved metabolic stability. The< strong> trifluoromethoxy group, in particular, is known to enhance binding affinity and selectivity, making it a popular choice for medicinal chemists. The presence of this group in< strong> 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde underscores its potential as a building block for next-generation therapeutics.

The< strong> pyridine-2-carboxaldehyde core of this compound is another key feature that contributes to its versatility. Aldehydes are well-known for their reactivity in forming Schiff bases and other heterocyclic compounds, which are prevalent in many pharmacologically active agents. The combination of these functional groups makes< strong> 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde an indispensable tool in the synthetic chemist's arsenal.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Pyridine derivatives, in particular, have been extensively explored due to their broad spectrum of biological activities. For instance, pyridine-based drugs have shown promise in treating neurological disorders, cardiovascular diseases, and infections. The compound< strong> 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, with its multifunctional nature, aligns well with this trend and offers a promising scaffold for designing novel therapeutic agents.

The< strong> bromomethyl group's ability to undergo cross-coupling reactions with various organic halides and pseudohalides has been leveraged to synthesize complex molecules with high precision. These reactions include Suzuki-Miyaura coupling, Stille coupling, and Buchwald-Hartwig coupling, among others. Such transformations have enabled the preparation of diverse libraries of compounds for high-throughput screening and lead optimization.

The< strong> hydroxyl group, while less reactive than the bromomethyl moiety, still provides opportunities for further derivatization. It can be used to form ethers or esters, or it can be converted into an amine via reduction. These modifications can fine-tune the physicochemical properties of the final product, making it more suitable for oral administration or improving its bioavailability.

The< strong> trifluoromethoxy group not only enhances the electronic properties of the molecule but also contributes to its lipophilicity and metabolic stability. These characteristics are crucial for drug candidates that need to withstand enzymatic degradation in vivo. Additionally, the presence of fluorine atoms can influence drug-receptor interactions by increasing binding affinity and reducing off-target effects.

In conclusion,< strong> 5-(Bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804797-67-8) is a multifaceted compound with significant potential in pharmaceutical synthesis. Its unique combination of functional groups makes it an invaluable intermediate for constructing complex bioactive molecules. With ongoing research uncovering new applications and synthetic strategies, this compound is poised to play a pivotal role in the development of next-generation therapeutics.